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Compound of Interest

Compound Name: PERK-IN-4

Cat. No.: B586814 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of potent chemical compounds like PERK-IN-4 is a critical component of laboratory safety and

regulatory compliance. This document provides a comprehensive, step-by-step guide for the

safe disposal of PERK-IN-4, a selective inhibitor of Protein Kinase R-like Endoplasmic

Reticulum Kinase (PERK). PERK-IN-4 is commonly known in the scientific literature as

GSK2606414.

Quantitative Data Summary
The following table summarizes key quantitative information for PERK-IN-4 (GSK2606414).
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Property Value Source

IUPAC Name

1-[5-(4-Amino-7-methyl-7H-

pyrrolo[2,3-d]pyrimidin-5-

yl)indolin-1-yl]-2-(3-

trifluoromethylphenyl)ethanone

[1]

CAS Number 1337531-36-8 [2][3][4][5]

Molecular Formula C₂₄H₂₀F₃N₅O [2][5]

Molecular Weight 451.44 g/mol [3][5]

IC₅₀ 0.4 nM [3][5][6]

Solubility

DMSO: ≥22.57 mg/mLEthanol:

≥12.03 mg/mL (with

warming)Water: Insoluble

[7][8]

Storage Store at -20°C [5]

Immediate Safety and Handling Precautions
Before handling or disposing of PERK-IN-4, it is imperative to consult the Safety Data Sheet

(SDS) provided by the supplier. An SDS for GSK2606414 is available from various chemical

suppliers.[2][3] Always handle this compound in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat is required. For larger quantities or in case of a spill, consider

additional protective clothing.

Step-by-Step Disposal Procedures
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The disposal of PERK-IN-4 must be carried out in accordance with local, state, and federal

regulations. Never dispose of this compound down the drain or in the regular trash.

1. Segregation of Waste:

All materials contaminated with PERK-IN-4 must be segregated as hazardous chemical

waste.

Establish separate, clearly labeled waste containers for solid and liquid waste.

2. Solid Waste Disposal:

Items: This includes contaminated consumables such as gloves, pipette tips, centrifuge

tubes, and empty vials.

Procedure:

Collect all solid waste in a designated, leak-proof, and sealable hazardous waste

container.

The container must be clearly labeled with "Hazardous Chemical Waste," the full chemical

name ("PERK-IN-4 / GSK2606414"), and any other identifiers required by your institution's

Environmental Health and Safety (EHS) department.

3. Liquid Waste Disposal:

Items: This includes unused stock solutions, experimental solutions containing PERK-IN-4,

and contaminated solvents.

Procedure:

Collect all liquid waste in a designated, shatter-resistant, and sealable hazardous waste

container.

Ensure the container is compatible with the solvents used (e.g., a glass container for

organic solvents).
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Label the container clearly with "Hazardous Chemical Waste," the full chemical name, the

solvent system (e.g., "DMSO solution"), and an approximate concentration of the active

compound.

4. Decontamination of Glassware:

Reusable glassware should be decontaminated by rinsing with a suitable solvent (e.g.,

ethanol or acetone) to remove any residual PERK-IN-4.

The solvent rinsate must be collected and disposed of as hazardous liquid waste.

After the initial solvent rinse, glassware can be washed using standard laboratory

procedures.

5. Spill Management:

In the event of a spill, evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an inert absorbent material (e.g., vermiculite

or sand).

Carefully collect the absorbent material and place it in the designated solid hazardous waste

container.

Clean the spill area with a suitable solvent, and collect the cleaning materials and solvent as

hazardous waste.

6. Final Disposal:

All sealed and labeled hazardous waste containers must be disposed of through your

institution's EHS-approved waste management program.

Do not attempt to incinerate or treat the waste yourself.

Experimental Protocol: Inhibition of PERK
Phosphorylation
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This protocol provides a typical workflow for using PERK-IN-4 in a cell-based assay, which will

generate waste requiring proper disposal.

Objective: To assess the inhibition of thapsigargin-induced PERK phosphorylation in A549

cells.

Materials:

A549 cells

PERK-IN-4 (GSK2606414)

Thapsigargin

DMSO (for stock solutions)

Cell culture medium and supplements

Phosphate-buffered saline (PBS)

Lysis buffer

Primary and secondary antibodies for Western blotting

Procedure:

Cell Culture: Culture A549 cells to 70-80% confluency.

Compound Preparation: Prepare a 10 mM stock solution of PERK-IN-4 in DMSO. Further

dilute in cell culture medium to the desired final concentrations.

Treatment: Pre-treat the cells with varying concentrations of PERK-IN-4 for 1-2 hours.

Induction of ER Stress: Add thapsigargin to the cell culture medium to induce PERK

phosphorylation and incubate for the desired time.

Cell Lysis: Wash the cells with PBS and then lyse the cells to extract proteins.
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Western Blotting: Perform SDS-PAGE and Western blotting to detect phosphorylated PERK

and total PERK levels.

All consumables and solutions from this experiment that have come into contact with PERK-IN-
4 must be disposed of as hazardous waste following the procedures outlined above.

Visualizing Workflows and Pathways
To further clarify the procedures and the compound's mechanism of action, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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